1-phenyl-4-[3-(trifluoromethyl)benzyl]piperazine

• IUPAC Name: 1-phenyl-4-[[3-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C18H19F3N2/c19-18(20,21)16-6-4-5-15(13-16)14-22-9-11-23(12-10-22)17-7-2-1-3-8-17/h1-8,13H,9-12,14H2
• InChI Key: WZOKPLZWQAWTGI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)C(F)(F)F)C3=CC=CC=C3
• Molecular Formula: C18H19F3N2
• Molecular Weight: 320.4 g/mol

Description

1-phenyl-4-[3-(trifluoromethyl)benzyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and has since been used in scientific research to study its mechanism of action and potential therapeutic applications. In

Mechanism of Action

The mechanism of action of 1-phenyl-4-[3-(trifluoromethyl)benzyl]piperazine involves its binding to serotonin receptors in the brain. It has been shown to have agonistic effects on the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. This compound has also been shown to inhibit the reuptake of serotonin, leading to an increase in serotonin levels in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on the central nervous system. It has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, leading to an increase in mood, arousal, and cognitive function. This compound has also been shown to decrease the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

1-phenyl-4-[3-(trifluoromethyl)benzyl]piperazine has several advantages for use in lab experiments. It is a relatively inexpensive compound that is easy to synthesize and purify. This compound has also been shown to have a high affinity for serotonin receptors, making it a useful tool for studying the effects of serotonin on the brain. However, this compound has several limitations as well. It has a short half-life and is rapidly metabolized in the body, making it difficult to study its long-term effects. Additionally, this compound has been shown to have off-target effects on other neurotransmitter systems, which can complicate data interpretation.

Future Directions

There are several future directions for the study of 1-phenyl-4-[3-(trifluoromethyl)benzyl]piperazine. One area of research is the development of new piperazine derivatives that have more selective effects on serotonin receptors. Another area of research is the investigation of the long-term effects of this compound on the brain and behavior. Finally, this compound could be used as a tool for the development of new therapeutic agents for the treatment of mood and anxiety disorders.
Conclusion:
In conclusion, this compound is a synthetic compound that has been used in scientific research to study its effects on the central nervous system. It has been shown to have agonistic effects on the 5-HT1A and 5-HT2A receptors, leading to an increase in mood, arousal, and cognitive function. This compound has several advantages for use in lab experiments, but also has several limitations. There are several future directions for the study of this compound, including the development of new piperazine derivatives and the investigation of its long-term effects on the brain and behavior.

Synthesis Methods

1-phenyl-4-[3-(trifluoromethyl)benzyl]piperazine is synthesized through a series of chemical reactions involving piperazine and trifluoromethylbenzyl chloride. The process involves the use of various reagents and solvents, including sodium hydroxide, hydrochloric acid, and dichloromethane. The final product is obtained through a purification process using chromatography.

Scientific Research Applications

1-phenyl-4-[3-(trifluoromethyl)benzyl]piperazine has been used in scientific research to study its effects on the central nervous system. It is commonly used as a model compound to investigate the effects of piperazine derivatives on neurotransmitter systems, particularly serotonin receptors. This compound has been shown to have agonistic effects on the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition.